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Compound of Interest

Compound Name: 2-Methoxycyclohexan-1-ol

CAS No.: 2979-24-0

Cat. No.: B1594287 Get Quote

CAS No: 2979-24-0 (trans/mixture) | Formula: C₇H₁₄O₂ | Mol.[1][2][3][4] Weight: 130.18 g/mol

[1][3][5]

Executive Technical Summary
2-Methoxycyclohexan-1-ol is a cyclic glycol ether derivative extensively used as a specialized

solvent and intermediate in organic synthesis. Unlike its linear analogs (e.g., 2-

methoxyethanol), its cyclic structure imparts unique physicochemical properties but retains

critical hazard characteristics inherent to ethers and secondary alcohols.

Critical Safety Directive: This compound possesses a dual-hazard profile:

Immediate: Flammability and severe irritation (Skin/Eye/Respiratory).

Latent: As a secondary alcohol with an ether linkage, it is a Class B Peroxide Former. It can

form explosive hydroperoxides upon concentration (e.g., distillation or evaporation).[6][7][8]

Physicochemical Hazard Profile
The safety management of 2-methoxycyclohexan-1-ol requires strict control over volatility

and oxidative instability.
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Property Value / Condition Safety Implication

Flash Point ~58–79°C (Closed Cup)

Flammable/Combustible.

Vapors can form explosive

mixtures >58°C. Grounding is

mandatory.

Boiling Point 165–185°C

High boiler; concentration

steps (distillation) increase

peroxide explosion risk.

Vapor Density >1 (vs Air)
Vapors accumulate in low-lying

areas (sumps, drains).

Reactivity Ether moiety
Susceptible to radical

autoxidation (Peroxidation).

Solubility Organic solvents, limited water
Lipophilic nature facilitates

dermal absorption.

Peroxide Formation Mechanism
The carbon adjacent to the ether oxygen (C2 position) and the secondary alcohol position are

susceptible to radical abstraction by atmospheric oxygen. This forms hydroperoxides which,

upon concentration, can detonate.[8]

Status:Group B Peroxide Former (Hazard on Concentration).[8][9]

Protocol: Test for peroxides before any distillation or evaporation step.[9]

Toxicological Assessment & Metabolic
Pathways[10][11]
Acute Toxicity

Inhalation: Vapors are irritating to the upper respiratory tract (STOT SE 3). High

concentrations may induce CNS depression (dizziness, drowsiness).[10]
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Skin/Eye: Causes skin irritation (Category 2) and serious eye irritation (Category 2A). The

lipophilic ether structure allows for potential dermal absorption.

Oral: Harmful if swallowed (Category 4).[11][12]

Metabolic Activation & Reprotoxicity Risks
While specific chronic data for the cyclic analog is less abundant than for linear glycol ethers

(e.g., 2-methoxyethanol, a known teratogen), the structural homology necessitates a

Precautionary Principle approach.

Linear vs. Cyclic Metabolism:

Linear (2-Methoxyethanol): Oxidized by Alcohol Dehydrogenase (ADH) to Methoxyacetic

Acid (MAA) → High Reprotoxicity.

Cyclic (2-Methoxycyclohexanol):[3] Oxidized to 2-Methoxycyclohexanone or O-demethylated

to 1,2-Cyclohexanediol.

Risk:[5][8][10][13][14][15][16] While steric hindrance may reduce the rate of acid

metabolite formation compared to linear ethers, the ketone metabolite may still possess

neurotoxic properties.

Diagram 1: Metabolic & Reactivity Pathways
This diagram illustrates the divergence between potential metabolic activation and the abiotic

peroxidation risk.

Synthesis Hazards: The Epoxide Route
Researchers often synthesize this compound via the ring-opening of Cyclohexene Oxide with

methanol. This introduces specific high-risk precursors.[17]

Precursor: Cyclohexene Oxide (CAS 286-20-4).

Hazard: Highly toxic, flammable, and a sensitizer.

Reaction Risk: Exothermic ring opening. If catalyzed by strong acid, runaways are possible.
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Control: Add acid catalyst slowly to the epoxide/alcohol mixture at controlled temperatures

(<50°C).

Comprehensive Safety Protocols
Engineering Controls

Ventilation: All handling must occur within a certified chemical fume hood maintaining a face

velocity of 80–100 fpm.

Static Control: Ground/bond all transfer vessels. Use spark-proof tools.

Storage: Store under inert atmosphere (Nitrogen/Argon) in amber glass to inhibit

peroxidation.

Personal Protective Equipment (PPE) Matrix
Protection Zone Recommendation Rationale

Respiratory

NIOSH-approved organic

vapor cartridge (if outside

hood).

High vapor density; prevents

CNS depression.

Hand
Butyl Rubber or Viton

(0.3mm+).

Ethers degrade Nitrile/Latex

rapidly. Do not use standard

nitrile gloves for immersion.

Eye Chemical Splash Goggles.
Prevents severe

irritation/corneal damage.

Body Flame-resistant lab coat.
Flammability hazard (Class

3/Combustible).[5][18]

Emergency Response Workflow
Inhalation: Remove to fresh air immediately.[13][18] If breathing is labored, administer

oxygen (trained personnel only).

Skin Contact: Wash with non-abrasive soap for 15 minutes. Monitor for dermatitis.
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Spill:

Evacuate and eliminate ignition sources.[12][16][18]

Absorb with vermiculite or sand (non-combustible).

Do NOT use paper towels (increases surface area for flammability).

Peroxide Management Workflow
As a Group B peroxide former, a rigorous testing cycle is non-negotiable.

Diagram 2: Peroxide Safety Logic
This workflow defines the decision logic for handling aged containers.
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Figure 2: Decision logic for managing Peroxide Forming Chemicals (Class B).

Container Received

Label: Date Received
& Date Opened

Store: Amber Bottle,
Inert Gas, Cool, Dark

Pre-Use Check:
Is container >6 months old?

Quantofix® / KI Test

Yes

< 10 ppm:
Safe to Use

No (<6 mo)

Peroxide Concentration?

<10 ppm

10-100 ppm:
Treat (Ferrous Sulfate)

or Dispose

10-100 ppm

> 100 ppm or Crystals:
DO NOT OPEN.

Contact Bomb Squad.

>100 ppm

Click to download full resolution via product page

References

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1594287?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1594287?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


National Center for Biotechnology Information (NCBI). (2025). PubChem Compound

Summary for CID 102911, 2-Methoxycyclohexan-1-ol. Retrieved from [Link]

Clark, D. E. (2001).[9] Peroxides and Peroxide-Forming Compounds.[6][9][17] Chemical

Health and Safety, 8(5), 12–21.[9] (Source for Peroxide Classification).[5][6][8][9]

European Chemicals Agency (ECHA). (n.d.).[5] C&L Inventory: 2-Methoxycyclohexanol.

Retrieved from [Link]

New Jersey Department of Health. (2017). Hazardous Substance Fact Sheet: 2-

Methoxyethanol (Analogous Hazard Reference). Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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